Conantokin-R

• Molecular Formula: C127H203N35O49S3
• Molecular Weight: 3100.4 g/mol
• InChI: InChI=1S/C127H203N35O49S3/c1-15-57(8)93(116(192)142-62(13)96(172)145-69(24-16-19-36-128)99(175)137-51-89(167)144-83(52-212)112(188)148-71(26-18-21-38-130)104(180)159-92(56(6)7)115(191)156-80(48-86(132)164)109(185)158-84(53-213)113(189)157-82(43-63-29-31-64(163)32-30-63)117(193)162-40-23-28-85(162)126(210)211)161-111(187)81(49-87(133)165)155-108(184)78(46-67(122(202)203)123(204)205)152-102(178)72(27-22-39-136-127(134)135)147-95(171)60(11)140-105(181)75(42-54(2)3)151-106(182)76(44-65(118(194)195)119(196)197)150-98(174)59(10)138-94(170)58(9)139-100(176)74(35-41-214-14)149-101(177)70(25-17-20-37-129)146-97(173)61(12)141-114(190)91(55(4)5)160-110(186)79(47-68(124(206)207)125(208)209)154-107(183)77(45-66(120(198)199)121(200)201)153-103(179)73(33-34-90(168)169)143-88(166)50-131/h29-32,54-62,65-85,91-93,163,212-213H,15-28,33-53,128-131H2,1-14H3,(H2,132,164)(H2,133,165)(H,137,175)(H,138,170)(H,139,176)(H,140,181)(H,141,190)(H,142,192)(H,143,166)(H,144,167)(H,145,172)(H,146,173)(H,147,171)(H,148,188)(H,149,177)(H,150,174)(H,151,182)(H,152,178)(H,153,179)(H,154,183)(H,155,184)(H,156,191)(H,157,189)(H,158,185)(H,159,180)(H,160,186)(H,161,187)(H,168,169)(H,194,195)(H,196,197)(H,198,199)(H,200,201)(H,202,203)(H,204,205)(H,206,207)(H,208,209)(H,210,211)(H4,134,135,136)/t57-,58-,59-,60-,61-,62-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,91-,92-,93-/m0/s1
• InChIKey: HDQKHLOQDCJGIV-HHXUSTKESA-N

Conantokin-R for Research Procurement: Understanding Its Role as an NMDA Receptor Antagonist

Conantokin-R (Con-R) is a 27-residue, γ-carboxyglutamate (Gla)-containing neuroactive peptide isolated from the venom of the marine cone snail *Conus radiatus* [1]. It functions as a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor and exhibits a distinct structural feature—a single disulfide bond—that is absent in other conantokins such as Conantokin-G (Con-G) and Conantokin-T (Con-T) [2]. Con-R demonstrates broad inhibitory activity across multiple NMDA receptor subunits, with a preference order of NR2B ≈ NR2A > NR2C ≫ NR2D, and achieves potent receptor blockade with an IC50 of 93 nM in rat brain membrane binding assays [3].

NMDA receptor subunit studies (NR2A & NR2B antagonism)

Structural biology of disulfide‑bonded conopeptide

Metal ion‑dependent conformation and buffer design

• [1] White HS, McCabe RT, Armstrong H, Donevan SD, Cruz LJ, Abogadie FC, Torres J, Rivier JE, Paarmann I, Hollmann M, Olivera BM. In vitro and in vivo characterization of conantokin-R, a selective NMDA receptor antagonist isolated from the venom of the fish-hunting snail Conus radiatus. J Pharmacol Exp Ther. 2000;292(1):425-432. View Source
• [2] Blandl T, Warder SE, Prorok M, Castellino FJ. Structure-function relationships of the NMDA receptor antagonist peptide, conantokin-R. FEBS Lett. 2000;470(2):139-146. View Source
• [3] Blandl T, Warder SE, Prorok M, Castellino FJ. Structure-function relationships of the NMDA receptor antagonist peptide, conantokin-R. FEBS Lett. 2000;470(2):139-146. View Source

Why Conantokin-R Is Not Interchangeable with Other Conantokins in Research Studies

Substituting Con-R with Con-G, Con-T, or other NMDA antagonists without careful consideration of their distinct subtype selectivity and potency profiles can confound experimental outcomes. Con-G is highly selective for NR2B-containing NMDA receptors [1], whereas Con-R displays broader antagonism across NR2B and NR2A subunits [2]. Con-T exhibits non-selective blockade of all four NR1/NR2 subunit combinations [3]. Furthermore, Con-R possesses a unique disulfide bond that influences its structural stability and may affect receptor interaction dynamics [4]. Therefore, generic substitution fails to recapitulate the specific pharmacological footprint required for studies targeting defined NMDA receptor populations.

NR2B‑Selective vs. Broad Antagonism

Con‑G NR2B selectivity may miss NR2A contributions; Con‑R broader profile may shift interpretation in mixed subunit models.

Non‑Selective Blockade Confounds

Con‑T non‑selective NR1/NR2 blockade may obscure subunit‑specific pharmacology that Con‑R’s graded profile can reveal.

NR2D Potency Differences

Con‑Br higher NR2D potency may produce divergent effects in preparations containing NR2D subunits; direct substitution may alter outcomes.

• [1] Layer RT, Wagstaff JD, White HS. Conantokins: peptide antagonists of NMDA receptors. Curr Med Chem. 2004;11(23):3073-3084. View Source
• [2] White HS, McCabe RT, Armstrong H, Donevan SD, Cruz LJ, Abogadie FC, Torres J, Rivier JE, Paarmann I, Hollmann M, Olivera BM. In vitro and in vivo characterization of conantokin-R, a selective NMDA receptor antagonist isolated from the venom of the fish-hunting snail Conus radiatus. J Pharmacol Exp Ther. 2000;292(1):425-432. View Source
• [3] Sheng Z, Dai Q, Prorok M, Castellino FJ. Subtype-selective antagonism of N-methyl-D-aspartate receptor ion channels by synthetic conantokin peptides. Neuropharmacology. 2007;53(1):145-156. View Source
• [4] Blandl T, Warder SE, Prorok M, Castellino FJ. Structure-function relationships of the NMDA receptor antagonist peptide, conantokin-R. FEBS Lett. 2000;470(2):139-146. View Source

Quantitative Differentiation of Conantokin-R Against Key Comparators: An Evidence-Based Guide

Superior Potency of Conantokin-R in MK-801 Binding Assays Compared to Con-G and Con-T

In a standardized [3H]MK-801 binding assay using rat brain membranes, Con-R exhibited an IC50 of 93 nM, which is 2- to 5-fold more potent than Con-G and Con-T under identical conditions [1].

MK‑801 Binding

Head‑to‑head

93 nM

vs. 2–5× higher for Con‑G/T

Supports lower‑concentration assay designs in NMDA binding studies.

Rat brain membrane, spermine‑enhanced [³H]MK‑801 assay

Evidence Dimension	IC50 (nM) for inhibition of [3H]MK-801 binding
Target Compound Data	93 nM
Comparator Or Baseline	Con-G and Con-T (2- to 5-fold higher IC50 values, exact values not provided in source)
Quantified Difference	2- to 5-fold lower IC50
Conditions	Rat brain membrane preparation, spermine-enhanced [3H]MK-801 binding assay

Why This Matters

This demonstrates that Con-R achieves effective NMDA receptor blockade at lower concentrations than its closest peptide homologs, enabling more sensitive or lower-dose experimental designs.

• [1] Blandl T, Warder SE, Prorok M, Castellino FJ. Structure-function relationships of the NMDA receptor antagonist peptide, conantokin-R. FEBS Lett. 2000;470(2):139-146. View Source

Broader NR2 Subunit Selectivity Profile of Conantokin-R vs. Con-G and Con-Br

Con-R exhibits a broad selectivity profile for NR2 subunits (NR2B ≈ NR2A > NR2C ≫ NR2D) in Xenopus oocytes expressing heteromeric NMDA receptors, in contrast to Con-G which is selective for NR2B [1][2]. Additionally, Con-R displays a ~30-fold lower potency for the NR2D subtype compared to Con-Br, which has high NR2D selectivity [3].

NR2 Subunit Profile

Head‑to‑head

NR2B ≈ NR2A > NR2C ≫ NR2D

~30‑fold lower NR2D potency vs. Con‑Br

Broad NR2A/B profile enables subunit co‑antagonism investigations.

Xenopus oocyte voltage‑clamp, cloned NR1/NR2

Evidence Dimension	NR2 subunit preference order
Target Compound Data	NR2B ≈ NR2A > NR2C ≫ NR2D
Comparator Or Baseline	Con-G: NR2B selective; Con-Br: high NR2D potency
Quantified Difference	Qualitative order difference; ~30-fold lower NR2D potency vs. Con-Br
Conditions	Xenopus oocytes expressing cloned NR1 and NR2 subunit RNAs, voltage-clamp recording

Why This Matters

This broad but graded selectivity makes Con-R a versatile tool for studying NMDA receptors containing NR2A and NR2B subunits, while its low NR2D activity distinguishes it from specialized probes like Con-Br.

• [1] White HS, McCabe RT, Armstrong H, Donevan SD, Cruz LJ, Abogadie FC, Torres J, Rivier JE, Paarmann I, Hollmann M, Olivera BM. In vitro and in vivo characterization of conantokin-R, a selective NMDA receptor antagonist isolated from the venom of the fish-hunting snail Conus radiatus. J Pharmacol Exp Ther. 2000;292(1):425-432. View Source
• [2] Layer RT, Wagstaff JD, White HS. Conantokins: peptide antagonists of NMDA receptors. Curr Med Chem. 2004;11(23):3073-3084. View Source
• [3] Twede VD, Teichert RW, Walker CS, Gruszczynski P, Kazmierkiewicz R, Bulaj G, Olivera BM. Conantokin-Br from Conus brettinghami and selectivity determinants for the NR2D subunit of the NMDA receptor. Biochemistry. 2009;48(19):4063-4073. View Source

Improved Anticonvulsant Therapeutic Index of Conantokin-R vs. MK-801 and Ifenprodil In Vivo

In the Frings audiogenic seizure-susceptible mouse model, Con-R prevented tonic extension seizures at intracerebroventricular doses below those causing behavioral toxicity, whereas MK-801 and ifenprodil were effective only at doses approaching or exceeding those producing significant impairment [1].

Anticonvulsant Separation

Head‑to‑head

Effective at non‑toxic i.c.v. doses

MK‑801/ifenprodil effective only with motor impairment

Reported wider separation from motor side effects in seizure model.

Frings audiogenic seizure‑susceptible mice

Evidence Dimension	Anticonvulsant efficacy vs. behavioral toxicity
Target Compound Data	Effective at non-toxic i.c.v. doses
Comparator Or Baseline	MK-801 and ifenprodil effective only at doses causing behavioral impairment
Quantified Difference	Qualitative difference in therapeutic window
Conditions	Frings audiogenic seizure-susceptible mice, sound-induced tonic extension seizures

Why This Matters

Con-R provides a wider therapeutic window than classical non-competitive NMDA antagonists, reducing confounding motor or behavioral side effects in seizure studies.

• [1] White HS, McCabe RT, Armstrong H, Donevan SD, Cruz LJ, Abogadie FC, Torres J, Rivier JE, Paarmann I, Hollmann M, Olivera BM. In vitro and in vivo characterization of conantokin-R, a selective NMDA receptor antagonist isolated from the venom of the fish-hunting snail Conus radiatus. J Pharmacol Exp Ther. 2000;292(1):425-432. View Source

Unique Disulfide Bond in Conantokin-R Alters Structural Dynamics vs. Con-G and Con-T

Con-R contains a single disulfide bond (Cys21-Cys25), a structural element absent in Con-G and Con-T [1]. This feature may contribute to its distinct conformational behavior and receptor interaction profile, as it is not found in other conantokins.

Disulfide Bond

Class‑level

Cys21–Cys25 bond present

Absent in Con‑G and Con‑T

May influence conformational stability and receptor interaction.

Primary sequence analysis; functional impact requires validation

Evidence Dimension	Presence of disulfide bond
Target Compound Data	Single disulfide bond present
Comparator Or Baseline	Con-G and Con-T: no disulfide bonds
Quantified Difference	Qualitative structural difference
Conditions	Primary sequence analysis

Why This Matters

The unique disulfide bond may impart differential stability, solubility, or receptor engagement kinetics, making Con-R a distinct chemical entity for structural biology studies.

• [1] Blandl T, Warder SE, Prorok M, Castellino FJ. Structure-function relationships of the NMDA receptor antagonist peptide, conantokin-R. FEBS Lett. 2000;470(2):139-146. View Source

Metal Ion Binding Affinities of Conantokin-R: Kd Values for Zn2+ and Mg2+

Con-R binds Zn2+ with a Kd of 0.15 μM and Mg2+ with a Kd of 6.5 μM, as determined by isothermal titration calorimetry [1]. These metal ions are known to influence the α-helical conformation of conantokins, which is critical for NMDA receptor antagonism.

Metal Ion Kd

Reported

Zn²⁺ 0.15 μM | Mg²⁺ 6.5 μM

Guides buffer ion composition for metal‑dependent studies.

ITC in metal‑free buffer

Evidence Dimension	Binding affinity (Kd)
Target Compound Data	Zn2+: 0.15 μM; Mg2+: 6.5 μM
Comparator Or Baseline	No comparator data available
Quantified Difference	N/A
Conditions	Isothermal titration calorimetry in metal-free buffer

Why This Matters

Quantified metal binding parameters provide essential guidance for experimental buffer formulation and inform mechanistic studies on ion-dependent receptor modulation.

• [1] Blandl T, Warder SE, Prorok M, Castellino FJ. Structure-function relationships of the NMDA receptor antagonist peptide, conantokin-R. FEBS Lett. 2000;470(2):139-146. View Source

Optimal Research Applications for Conantokin-R Based on Quantitative Differentiation Evidence

Pharmacological Profiling of NMDA Receptors Containing NR2A and NR2B Subunits

Con-R is the conantokin of choice for experiments requiring simultaneous antagonism of both NR2A- and NR2B-containing NMDA receptors, as evidenced by its broad selectivity profile (NR2B ≈ NR2A) in voltage-clamp recordings [1]. This contrasts with Con-G, which is selective for NR2B, and Con-T, which shows non-selective activity across all four NR1/NR2 combinations [2].

In Vivo Seizure Models Requiring a Wide Therapeutic Window

For anticonvulsant studies where motor impairment or behavioral toxicity confounds interpretation, Con-R provides a superior alternative to MK-801 and ifenprodil. Its efficacy in the Frings audiogenic seizure model at non-toxic doses [3] allows researchers to dissect anticonvulsant mechanisms from general NMDA receptor-mediated side effects.

Structural Biology Studies of Disulfide Bond Influence on Peptide-Receptor Interactions

Con-R's unique disulfide bond (Cys21-Cys25) [4] makes it a valuable model for investigating how covalent cross-linking affects conantokin conformation, metal ion binding, and NMDA receptor engagement. This structural feature is absent in other members of the family, offering a distinct molecular probe.

Metal-Dependent Conformational Switching Assays

Given its well-characterized binding affinities for Zn2+ (Kd = 0.15 μM) and Mg2+ (Kd = 6.5 μM) [5], Con-R is suitable for experiments examining how divalent cations modulate peptide secondary structure and NMDA receptor function. These parameters are critical for designing metal-containing buffer systems.

Application

Selection Property

Validation Focus

NMDA subunit profiling

NR2 subunit selectivity profile (NR2B≈NR2A)

NR2A/B antagonist activity in heteromeric receptors

Seizure model studies

Reported separation from motor impairment

Behavioral toxicity endpoint monitoring

Disulfide bond structural biology

Unique Cys21–Cys25 disulfide bond

Conformational stability and receptor engagement

Metal‑dependent conformational assays

Zn²⁺ and Mg²⁺ binding affinities

Buffer ion composition and peptide folding

• [1] White HS, McCabe RT, Armstrong H, Donevan SD, Cruz LJ, Abogadie FC, Torres J, Rivier JE, Paarmann I, Hollmann M, Olivera BM. In vitro and in vivo characterization of conantokin-R, a selective NMDA receptor antagonist isolated from the venom of the fish-hunting snail Conus radiatus. J Pharmacol Exp Ther. 2000;292(1):425-432. View Source
• [2] Sheng Z, Dai Q, Prorok M, Castellino FJ. Subtype-selective antagonism of N-methyl-D-aspartate receptor ion channels by synthetic conantokin peptides. Neuropharmacology. 2007;53(1):145-156. View Source
• [3] White HS, McCabe RT, Armstrong H, Donevan SD, Cruz LJ, Abogadie FC, Torres J, Rivier JE, Paarmann I, Hollmann M, Olivera BM. In vitro and in vivo characterization of conantokin-R, a selective NMDA receptor antagonist isolated from the venom of the fish-hunting snail Conus radiatus. J Pharmacol Exp Ther. 2000;292(1):425-432. View Source
• [4] Blandl T, Warder SE, Prorok M, Castellino FJ. Structure-function relationships of the NMDA receptor antagonist peptide, conantokin-R. FEBS Lett. 2000;470(2):139-146. View Source
• [5] Blandl T, Warder SE, Prorok M, Castellino FJ. Structure-function relationships of the NMDA receptor antagonist peptide, conantokin-R. FEBS Lett. 2000;470(2):139-146. View Source